![molecular formula C10H14O4 B093271 1,3-Bis(2-hydroxyethoxy)benzene CAS No. 102-40-9](/img/structure/B93271.png)
1,3-Bis(2-hydroxyethoxy)benzene
Overview
Description
1,3-Bis(2-hydroxyethoxy)benzene is a chemical compound with the molecular formula C10H14O4 . It is also known as resorcinol bis (β-hydroxyethyl) ether . The compound is a white to almost white crystalline powder .
Synthesis Analysis
1,3-Bis(2-hydroxyethoxy)benzene can be synthesized from ethylene glycol and resorcinol . The synthesis process involves the reaction of these two raw materials under specific conditions .
Molecular Structure Analysis
The molecular structure of 1,3-Bis(2-hydroxyethoxy)benzene consists of a benzene ring with two hydroxyethoxy groups attached at the 1 and 3 positions . The molecule contains a total of 28 bonds, including 14 non-H bonds, 6 multiple bonds, 6 rotatable bonds, 6 aromatic bonds, 1 six-membered ring, 2 hydroxyl groups, 2 primary alcohols, and 2 aromatic ethers .
Chemical Reactions Analysis
1,3-Bis(2-hydroxyethoxy)benzene is used as a chain extender in the synthesis of polyurethane elastomers (TPU) for excellent mechanical properties . It has been used in the synthesis of alkoxylated-ether diols of hydroquinone with different chain lengths as extenders in segmented polyurethanes .
Physical And Chemical Properties Analysis
1,3-Bis(2-hydroxyethoxy)benzene has a melting point of 90°C and a boiling point of 234°C at 30mmHg . It has a predicted density of 1±0.06 g/cm3 . The compound is slightly soluble in water, with a solubility of 18g/L at 20°C . It is also soluble in methanol .
Scientific Research Applications
Synthesis of Calix4resocinols
1,3-Bis(2-hydroxyethoxy)benzene has been used in the synthesis of calix4resocinols . Calix4resocinols are a type of macrocycle, which are large, ring-shaped molecules. These compounds have a wide range of applications, including as selective complexing agents .
Use in Polyurethane Elastomers
This compound is also used as a chain extender in the production of polyurethane elastomers . Polyurethane elastomers are a type of polymer that have excellent mechanical properties, making them useful in a variety of applications, including automotive parts, industrial components, and medical devices .
Host-Guest Complex Chemistry
1,3-Bis(2-hydroxyethoxy)benzene can be involved in host-guest complex chemistry . In this context, it can act as a host molecule that can form complexes with guest molecules. This property is useful in a variety of fields, including drug delivery and environmental science .
Future Directions
Mechanism of Action
Target of Action
1,3-Bis(2-hydroxyethoxy)benzene is primarily used as a chain extender in the production of polyurethane elastomers . The compound interacts with the polymer chains, extending them to improve the mechanical properties of the resulting material .
Mode of Action
The compound’s mode of action involves the formation of ether linkages with the isocyanate groups present in the polyurethane prepolymers . This reaction results in the extension of the polymer chains, thereby enhancing the mechanical strength and durability of the final product .
Biochemical Pathways
Its primary function is in the synthesis of polyurethane elastomers .
Result of Action
The primary result of the action of 1,3-Bis(2-hydroxyethoxy)benzene is the production of polyurethane elastomers with enhanced mechanical properties . These materials find extensive use in various industries, including automotive, construction, and footwear, due to their excellent durability and resilience .
Action Environment
The efficacy and stability of 1,3-Bis(2-hydroxyethoxy)benzene in the synthesis of polyurethane elastomers can be influenced by various environmental factors. These include the temperature and humidity of the reaction environment, the presence of catalysts, and the specific formulation of the polyurethane prepolymer . Proper control of these factors is essential to ensure the optimal performance of the compound in its intended application .
properties
IUPAC Name |
2-[3-(2-hydroxyethoxy)phenoxy]ethanol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14O4/c11-4-6-13-9-2-1-3-10(8-9)14-7-5-12/h1-3,8,11-12H,4-7H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IAXFZZHBFXRZMT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)OCCO)OCCO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Related CAS |
74576-84-4 | |
Record name | Poly(oxy-1,2-ethanediyl), α,α′-1,3-phenylenebis[ω-hydroxy- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=74576-84-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
DSSTOX Substance ID |
DTXSID7044502 | |
Record name | 2,2'-[Benzene-1,3-diylbis(oxy)]diethanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID7044502 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
198.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
102-40-9 | |
Record name | 1,3-Bis(2-hydroxyethoxy)benzene | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=102-40-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1,3-Bis(2-hydroxyethoxy)benzene | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000102409 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 102-40-9 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=65613 | |
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Record name | Ethanol, 2,2'-[1,3-phenylenebis(oxy)]bis- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | 2,2'-[Benzene-1,3-diylbis(oxy)]diethanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID7044502 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2,2'-[1,3-phenylenebis(oxy)]bisethanol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.002.754 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Record name | 1,3-BIS(2-HYDROXYETHOXY)BENZENE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/G4SGN7D66B | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What are the primary applications of 1,3-Bis(2-hydroxyethoxy)benzene in material science?
A1: 1,3-Bis(2-hydroxyethoxy)benzene is a valuable monomer in polymer chemistry. It can be used to synthesize various polyesters, including those with biodegradable properties []. It is also a key component in the synthesis of calix[4]resorcinols, cyclic oligomers known for their host-guest chemistry and potential applications in sensing and separation technologies []. Additionally, 1,3-Bis(2-hydroxyethoxy)benzene is incorporated into thermosetting powder coating formulations to improve the flexibility and impact resistance of the resulting coatings [, ].
Q2: How is the purity of 1,3-Bis(2-hydroxyethoxy)benzene determined?
A2: Differential Scanning Calorimetry (DSC) has proven to be a reliable method for determining the purity of 1,3-Bis(2-hydroxyethoxy)benzene samples []. This technique analyzes the melting behavior of the compound, allowing for the calculation of purity based on the Van't Hoff equation. The research indicates that DSC provides accurate purity measurements, especially for samples with purities greater than 98.0% [].
Q3: What insights have been gained from studying the reactions of 1,3-Bis(2-hydroxyethoxy)benzene with phosphorus-containing compounds?
A3: Research has explored the phosphorylation of 1,3-Bis(2-hydroxyethoxy)benzene using P(III) acid amides and chloramides []. The findings highlight that the nature of the phosphorus reagent significantly influences the reaction outcome. This understanding is crucial for developing tailored synthetic strategies for phosphorus-containing derivatives of 1,3-Bis(2-hydroxyethoxy)benzene, potentially leading to new materials with unique properties.
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